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molecular formula C9H7BrN2 B592051 7-Bromoisoquinolin-3-amine CAS No. 1192815-02-3

7-Bromoisoquinolin-3-amine

Cat. No. B592051
CAS RN: 1192815-02-3
M. Wt: 223.073
InChI Key: FBTKUAFGTDENLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08623889B2

Procedure details

To a stirred solution of 3-amino-7-bromoisoquinoline-4-carbonitrile (25 g, 101 mmol) in water (100 mL) was added H2SO4 (100 mL) dropwise while cooling in an ice-water bath. Then the mixture was stirred and heated to 115° C. for 3 days. After that, the reaction was cooled down to 0° C. 10 M aqueous NaOH was added to adjust to pH>12. The resulting solid precipitate was collected by filtration, washed with water, and dried under vacuum to yield 4.2 g (19%) of 7-bromo-isoquinolin-3-amine. LCMS (ESI): M+H=222.8; 1H NMR (400 MHz, DMSO-d6) δ 8.76 (s, 1H), 8.00 (t, J=0.8 Hz, 1H), 7.49-7.48 (m, 2H), 6.58 (s, 1H), 6.06 (s, 1H).
Name
3-amino-7-bromoisoquinoline-4-carbonitrile
Quantity
25 g
Type
reactant
Reaction Step One
Name
H2SO4
Quantity
100 mL
Type
reactant
Reaction Step One
Name
water
Quantity
100 mL
Type
solvent
Reaction Step One
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
7-bromo-isoquinolin-3-amine
Yield
19%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[N:3]=[CH:4][C:5]2[C:10]([C:11]=1C#N)=[CH:9][CH:8]=[C:7]([Br:14])[CH:6]=2.OS(O)(=O)=O.[OH-].[Na+]>O>[Br:14][C:7]1[CH:6]=[C:5]2[C:10]([CH:11]=[C:2]([NH2:1])[N:3]=[CH:4]2)=[CH:9][CH:8]=1 |f:2.3|

Inputs

Step One
Name
3-amino-7-bromoisoquinoline-4-carbonitrile
Quantity
25 g
Type
reactant
Smiles
NC=1N=CC2=CC(=CC=C2C1C#N)Br
Name
H2SO4
Quantity
100 mL
Type
reactant
Smiles
OS(=O)(=O)O
Name
water
Quantity
100 mL
Type
solvent
Smiles
O
Step Two
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
115 °C
Stirring
Type
CUSTOM
Details
Then the mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
while cooling in an ice-water bath
TEMPERATURE
Type
TEMPERATURE
Details
After that, the reaction was cooled down to 0° C
FILTRATION
Type
FILTRATION
Details
The resulting solid precipitate was collected by filtration
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried under vacuum

Outcomes

Product
Name
7-bromo-isoquinolin-3-amine
Type
product
Smiles
BrC1=CC=C2C=C(N=CC2=C1)N
Measurements
Type Value Analysis
AMOUNT: MASS 4.2 g
YIELD: PERCENTYIELD 19%
YIELD: CALCULATEDPERCENTYIELD 18.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.